Cas no 56343-43-2 (Ethanone, 1-(3,6-dimethoxy-5-methylpyrazinyl)-)

• Product Name: Ethanone, 1-(3,6-dimethoxy-5-methylpyrazinyl)-
• CAS No: 56343-43-2
• MF: C₉H₁₂N₂O₃
• MW: 196.203182220459
• CID: 349161
• PubChem ID: 44327592
• Update Time: 2025-04-19

Ethanone, 1-(3,6-dimethoxy-5-methylpyrazinyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(3,6-dimethoxy-5-methylpyrazinyl)-
• 1-(3,6-dimethoxy-5-methylpyrazin-2-yl)ethanone
• DTXSID40658307
• 1-(3,6-Dimethoxy-5-methylpyrazin-2-yl)ethan-1-one
• CHEMBL97123
• 56343-43-2

• Inchi： 1S/C9H12N2O3/c1-5-8(13-3)11-7(6(2)12)9(10-5)14-4/h1-4H3
• InChI Key： IZCXNDHRQBGHOJ-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C(C)=O)N=C(C(C)=N1)OC

Computed Properties

• Exact Mass: 196.08486
• Monoisotopic Mass: 196.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.3A^2
• XLogP3: 0.8

Experimental Properties

• PSA: 61.31